Cas no 906745-77-5 (4-(Phenylethynyl)piperidine hydrochloride)

• Product Name: 4-(Phenylethynyl)piperidine hydrochloride
• CAS No: 906745-77-5
• MF: C₁₃H₁₆ClN
• MW: 221.725842475891
• CID: 4659278
• Update Time: 2025-05-25

4-(Phenylethynyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(phenylethynyl)piperidine hydrochloride
• 4-(PHENYLETHYNYL)PIPERIDINE HCL
• 4-(2-phenylethynyl)piperidine;hydrochloride
• O11096
• W19394
• 4-(2-PHENYLETHYNYL)PIPERIDINE HYDROCHLORIDE
• 4-(Phenylethynyl)piperidine--hydrogen chloride (1/1)
• 4-(Phenylethynyl)piperidine hydrochloride

• Inchi： 1S/C13H15N.ClH/c1-2-4-12(5-3-1)6-7-13-8-10-14-11-9-13;/h1-5,13-14H,8-11H2;1H
• InChI Key： YNWOVPGZXSAEIZ-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C#CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 12

Additional information on 4-(Phenylethynyl)piperidine hydrochloride

Research Briefing on 4-(Phenylethynyl)piperidine hydrochloride (CAS: 906745-77-5): Recent Advances and Applications

4-(Phenylethynyl)piperidine hydrochloride (CAS: 906745-77-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. Recent studies highlight its role as a key intermediate in the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and pain management.

The compound's unique structural features, including the phenylethynyl moiety and piperidine ring, contribute to its ability to interact with various biological targets. Recent publications have explored its utility as a building block for sigma-1 receptor ligands, which are implicated in neuroprotection, analgesia, and antipsychotic effects. A 2023 study demonstrated that derivatives of 4-(Phenylethynyl)piperidine hydrochloride exhibit high affinity for sigma-1 receptors, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological potential, advancements in the synthetic routes for 4-(Phenylethynyl)piperidine hydrochloride have been reported. A recent paper in the Journal of Medicinal Chemistry (2024) described an optimized, scalable synthesis with improved yield and purity, addressing previous challenges in large-scale production. This development is critical for facilitating further preclinical and clinical studies.

Furthermore, computational studies have provided insights into the compound's binding modes and structure-activity relationships (SAR). Molecular docking simulations reveal that the phenylethynyl group enhances hydrophobic interactions with target proteins, while the protonated piperidine nitrogen facilitates ionic bonding. These findings are guiding the design of next-generation derivatives with enhanced selectivity and potency.

Despite these promising developments, challenges remain, including the need for comprehensive toxicity profiling and in vivo efficacy studies. Ongoing research aims to address these gaps, with preliminary data indicating favorable pharmacokinetic properties. The compound's potential as a versatile scaffold in drug discovery continues to attract attention from both academia and industry.

In conclusion, 4-(Phenylethynyl)piperidine hydrochloride represents a promising candidate for further investigation in medicinal chemistry. Its dual role as a bioactive molecule and a synthetic intermediate underscores its value in the development of novel therapeutics. Future research should focus on expanding its applications and optimizing its pharmacological profile for clinical translation.